Cas no 197450-39-8 (1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one)

1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one is a brominated pyrrolidinone derivative with a methyl-substituted phenyl group, offering versatility as an intermediate in organic synthesis. Its structure combines a pyrrolidin-2-one core with a 4-bromo-3-methylphenyl moiety, making it useful for further functionalization in pharmaceutical and agrochemical applications. The bromine substituent enables cross-coupling reactions, such as Suzuki or Heck couplings, while the methyl group enhances steric and electronic tuning. This compound exhibits stability under standard handling conditions and is compatible with a range of reaction conditions. Its well-defined molecular framework supports precise modifications, making it valuable for research in medicinal chemistry and material science.

1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one structure

197450-39-8 structure

Product Name:1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one

CAS No:197450-39-8

MF:C₁₁H₁₂BrNO

MW:254.12308216095

MDL:MFCD09942748

CID:2839943

PubChem ID:11218998

Update Time:2025-05-28

1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-3-methylphenyl)-2-pyrrolidone
- 1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one
- 2-PYRROLIDINONE, 1-(4-BROMO-3-METHYLPHENYL)-
- 819-955-7
- DTXSID20459152
- DB-420660
- UHABBHGGYQEDDZ-UHFFFAOYSA-N
- 1-(4-bromo-3-methylphenyl)-2-pyrrolidinone
- XHA45039
- G28967
- MFCD09942748
- SCHEMBL8144111
- MS-20437
- EN300-56270
- AU-004/43508061
- Z55670985
- STL556231
- BBL102429
- AKOS000186761
- 197450-39-8
- MDL： MFCD09942748
- Inchi： 1S/C11H12BrNO/c1-8-7-9(4-5-10(8)12)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3
- InChI Key： UHABBHGGYQEDDZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C)N1C(CCC1)=O

Computed Properties

Exact Mass: 253.01023Da
Monoisotopic Mass: 253.01023Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.3Å²

1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1112991-1g	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8	95%	1g	$112.0	2025-02-24
Ambeed	A1112991-5g	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8	95%	5g	$336.0	2025-02-24
abcr	AB546505-1 g	1-(4-Bromo-3-methylphenyl)-2-pyrrolidone; .	197450-39-8		1g	€177.30	2023-07-11
abcr	AB546505-5 g	1-(4-Bromo-3-methylphenyl)-2-pyrrolidone; .	197450-39-8		5g	€509.70	2023-07-11
Ambeed	A1112991-25g	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8	98+%	25g	$901.0	2024-07-28
TRC	B815983-50mg	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8		50mg	$ 50.00	2022-06-06
TRC	B815983-100mg	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8		100mg	$ 65.00	2022-06-06
TRC	B815983-500mg	1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8		500mg	$ 185.00	2022-06-06
Chemenu	CM426069-25g	2-PYRROLIDINONE, 1-(4-BROMO-3-METHYLPHENYL)-	197450-39-8	95%+	25g	$892	2023-01-01
Enamine	EN300-56270-0.05g	1-(4-bromo-3-methylphenyl)pyrrolidin-2-one	197450-39-8	95%	0.05g	$22.0	2023-02-10